ACID ORANGE 154

• CAS No.: 133556-24-8
• Molecular Formula: C8H11N2OP

Description

Acid Orange 154 is a single azo, 1:2 metal complex dye appearing as a dark orange to reddish-orange powder . Its molecular structure is classified as anionic . The chemical formula is C 32 H 21 CrN 10 Na 2 O 11 S with a molecular weight of 851.62 g/mol, and its CAS Registry Number is 133556-24-8 . This compound is primarily investigated for its applications in the dyeing of protein-based fibers like wool and silk, as well as polyamide and acrylic materials . Its research value extends to other substrates, including leather, paper, and the direct printing and dyeing of hemp and glue . Furthermore, it finds application in the coloration of oils, fats, paints, and the preparation of colored inks . Under the ISO standard, this compound demonstrates high fastness properties on wool, including a light fastness of 5, and a soaping fastness (staining) of 4-5 . It also shows excellent resistance to perspiration and oxygen bleaching, with fastness ratings of 5 . Other trade names for this dye include Weak Acid Orange S-R, Formalan Orange P-2R, Lanacron Orange S-2R, and Irgasperse Orange R-U . Important Notice: This product is intended For Research Use Only (RUO) . It is not intended for diagnostic, therapeutic, or household use, nor for any form of personal application.

Synthetic Chemistry and Derivatization of Acid Orange 154

Established Synthetic Pathways for Azo Dyes Relevant to Acid Orange 154

The synthesis of azo dyes, including those structurally related to this compound, predominantly relies on a two-step process: diazotization and azo coupling. ekb.egnih.govunb.cachemistrystudent.com

The first step, diazotization, involves the reaction of a primary aromatic amine with nitrous acid in an acidic medium at low temperatures, typically between 0 and 5 °C. ekb.egunb.cachemistrystudent.com Nitrous acid is often generated in situ from sodium nitrite (B80452) and a mineral acid like hydrochloric acid. ekb.egunb.cachemistrystudent.com This reaction yields a diazonium salt, which is highly unstable and is generally used immediately in the subsequent coupling reaction. ekb.egnih.gov Maintaining low temperatures is crucial to prevent the decomposition of the diazonium salt. ekb.egchemistrystudent.com

The second step is the azo coupling reaction, where the diazonium salt acts as an electrophile and reacts with an electron-rich nucleophile, known as the coupling component. ekb.egnih.govchemistrystudent.com Common coupling components include phenols, aromatic amines, or β-ketoacid derivatives. ekb.egnih.gov This reaction is an electrophilic aromatic substitution, typically occurring at the para position to the activating group (like hydroxyl or amino) on the coupling component if that position is free; otherwise, coupling may occur at the ortho position. nih.gov The choice of the aromatic amine and the coupling component dictates the final structure and color of the azo dye. ekb.egnih.govunb.ca

While the diazotization-coupling reaction is the primary route, other methods for synthesizing azo dyes exist, including the reduction of nitroaromatic derivatives in alkaline media, reduction of nitroso compounds, oxidation of primary amines, condensation of hydrazines and quinones, and condensation of primary amines with nitroso derivatives. nih.gov

This compound is described as a 1:2 metal complex azo dye worlddyevariety.commade-in-china.comregalteks.com, suggesting that its synthesis involves the formation of an azo compound followed by complexation with a metal ion, likely chromium, in a 1:2 metal-to-ligand ratio. made-in-china.comregalteks.com The specific aromatic amine and coupling component used to form the azo linkage in this compound would determine its core structure before metal complexation.

Novel Synthetic Methodologies and Process Optimization for this compound

Research into novel synthetic methodologies and process optimization for azo dyes, while not always specifically focused on this compound, explores alternative routes and improved efficiency. One area of investigation involves the use of different reaction conditions or catalysts to enhance yield and control. For instance, studies on the synthesis of novel azo dyes derived from 8-hydroxyquinoline (B1678124) highlight coupling reactions with 8HQ derivatives using primary aromatic amines, achieving high yields (75-90%) with a predominance of the trans-isomer. This suggests that variations in coupling components and reaction conditions can influence the yield and isomeric composition of the resulting azo dyes.

Process optimization in azo dye synthesis often focuses on factors affecting reaction rate and efficiency, such as temperature, acid concentration, and the concentration of sodium nitrite. ekb.eg For example, diazotization typically occurs between 0 and 5°C, as higher temperatures can lead to diazonium salt decomposition. ekb.eg Studies on the decolorization of azo dyes like Acid Orange 7 by Fenton's reagent have investigated the optimization of parameters such as hydrogen peroxide concentration, ferrous ion concentration, and pH to achieve efficient degradation, which, while not a synthesis method, demonstrates the importance of process parameter optimization in reactions involving azo compounds. acs.orgchemrj.org

While specific details on novel synthetic methodologies solely for this compound are limited in the provided results, the broader research on azo dye synthesis and degradation indicates ongoing efforts to develop more efficient and controlled processes. The synthesis of this compound as a metal complex also implies optimization steps related to the complexation reaction, such as the choice of metal salt, reaction temperature, and time, to ensure the correct 1:2 metal-to-ligand stoichiometry and desired properties. worlddyevariety.commade-in-china.comregalteks.com

Chemical Modifications and Derivatization Strategies of this compound

Chemical modifications and derivatization strategies for azo dyes aim to alter their properties, such as solubility, colorfastness, and interaction with different substrates. For this compound, being an acid dye with anionic character and a metal complex structure, derivatization could involve modifications to the aromatic rings, the azo group, or the sulfonic acid groups, as well as alterations to the metal complexation.

This compound has been shown to form benzyl, acidic chlorophenyl, and alkylene derivatives in the presence of metal ions or polymeric stabilizers. biosynth.com This indicates that the molecule can undergo reactions that introduce these functional groups, potentially altering its interaction with materials like textiles and paper. biosynth.com

Functional Group Transformations and Elucidation of Derivative Structures

Functional group transformations on azo dyes can involve reactions at various sites. For instance, the sulfonic acid groups, responsible for the anionic nature and water solubility of acid dyes, could potentially be modified, although this would likely impact its classification as an acid dye. The aromatic rings are subject to electrophilic or nucleophilic substitution reactions depending on the substituents present.

The azo group itself (-N=N-) can undergo reactions such as reduction, which cleaves the bond and can lead to decolorization. ijltemas.in However, derivatization strategies are typically aimed at maintaining or modifying the chromophore for specific applications.

Elucidation of derivative structures is crucial in understanding the impact of chemical modifications. Techniques such as gas chromatography and mass spectrometry are mentioned as analytical methods for this compound biosynth.com, and these, along with spectroscopic methods like NMR and UV-Vis spectroscopy commonly used for characterizing azo dyes scribd.comresearchgate.net, would be essential in confirming the structures of its derivatives and the successful completion of functional group transformations. Research on the degradation pathways of azo dyes like Acid Orange 7 also provides insights into the transformations that can occur on the azo bond and aromatic rings under certain conditions, leading to ring opening and fragmentation. ijltemas.inresearchgate.netbiocrick.com

Synthesis of Advanced Chemical Architectures Incorporating this compound Moieties

The incorporation of azo dye moieties into larger or more complex chemical architectures can lead to materials with tailored properties. While specific examples of advanced architectures incorporating this compound are not explicitly detailed in the provided information, the general field of azo dye chemistry includes the synthesis of polyazo dyes (containing multiple azo groups) wikipedia.orgekb.egnih.gov and metal-complex dyes wikipedia.orgworlddyevariety.commade-in-china.comregalteks.com, where the azo chromophore is integrated into a larger molecular framework or coordinated with metal ions.

This compound itself is a metal complex azo dye worlddyevariety.commade-in-china.comregalteks.com, representing an architecture where the azo ligand is coordinated to a metal center. This complexation influences the dye's properties, including its color and fastness properties on fibers. wikipedia.orgindiamart.com

Further advanced architectures could involve conjugating this compound or its derivatives to polymers, nanoparticles, or biomolecules to create functional materials for various applications. Research into the synthesis of conjugates, such as those involving colchicine (B1669291) and monoterpenoids researchgate.net or fluoroquinolone and dichloroacetic acid hybrids researchgate.net, illustrates methodologies for linking different molecular entities. Applying similar strategies to this compound could lead to novel materials with combined properties of the dye and the attached moiety. For instance, incorporating this compound into polymeric structures could yield colored polymers or membranes.

Industrial and Advanced Materials Applications of Acid Orange 154

Textile Dyeing Processes and Substrate Interaction Mechanisms of Acid Orange 154

This compound is primarily utilized in the textile industry for dyeing fibers such as silk, acrylic, and those requiring a tannin mordant, as well as cotton dyeing chinainterdyes.commade-in-china.com. Acid dyes, in general, are applied in acidic dye baths and interact with fibers containing amide bonds, such as wool and silk, and synthetic fibers like polyamide (nylon), through ionic bonds mdpi.com. These ionic bonds typically form between the protonated NH₂ groups of the fiber (achieved by lowering the pH during dyeing) and the acidic groups (like SO₃H and COOH) of the dye mdpi.com.

The structure of acid dyes commonly includes anionic groups, with sulfate (B86663) groups being prevalent, although some may also contain carboxylic groups mdpi.com. These anionic groups, often in the form of sodium sulfonate salts, contribute to the dye's water solubility mdpi.com. Under acidic conditions, the protein fibers' NH₂ groups become protonated, attracting the negatively charged acidic dyes mdpi.com. In addition to ionic interactions, other forces such as Van der Waals forces, dipolar interactions, and hydrogen bonding also play a role in the dyeing of protein fibers mdpi.com. While acid dyes are known for good lightfastness, they generally exhibit poor wash fastness mdpi.com. This compound is specifically noted for its excellent colorfastness, particularly in acidic dyeing conditions, which contributes to durable and vibrant results on textiles textiledyes.net.

Applications of this compound in Paper, Leather, and Ink Industries

Beyond textiles, this compound is also applied in the paper, leather, and ink industries textiledyes.netchinainterdyes.commade-in-china.comnovisindustrialcoloration.com. Its use in these sectors leverages its coloring properties and its ability to interact with the respective materials. In the paper industry, dyes like this compound are used to impart color to paper products chinainterdyes.commade-in-china.comnovisindustrialcoloration.com. For leather, acid dyes are suitable for achieving coloration chinainterdyes.commade-in-china.comnovisindustrialcoloration.com. The dye can also be used in the preparation of colors for inks chinainterdyes.commade-in-china.com. Metal-complex acid dyes, a category that includes this compound worlddyevariety.com, are known for their solubility in both water and organic solvents and generally exhibit good light fastness, making them suitable for various applications including wood stains, leather, textiles, paper, and ink-jet inks novisindustrialcoloration.com.

Utilization of this compound in Specialized Research Reagents

While the primary applications of this compound are industrial, dyes in general, including acid dyes, can be utilized in specialized research contexts. Dyes are widely used as colorants in various scientific applications scispace.com. The use of specific dyes as research reagents is common, particularly in areas requiring staining or visualization spectrumchemical.comspectrumchemical.com. While direct specific examples of this compound being used as a specialized research reagent were not extensively detailed, the broader context of acid dyes and organic dyes being employed as laboratory chemicals and staining agents suggests potential applications in research settings requiring a dye with its specific properties spectrumchemical.comspectrumchemical.com.

Integration of this compound into Advanced Materials and Chemical Technologies (e.g., non-biological sensors, polymeric systems)

Dyes can be incorporated into polymeric systems to create materials with specific optical properties that respond to external stimuli. For instance, the incorporation of dye molecules into polymer assemblies can lead to detectable color transitions or changes in fluorescence triggered by specific conditions rsc.org. Polymers play a significant role in sensing applications due to their diverse chemical features, variable molecular weight, changeable functionalities, and various architectures rsc.orgmdpi.com. They can participate directly in sensing mechanisms or serve as supports for sensing units mdpi.com.

In the context of non-biological sensors, chemical sensors often utilize a polymeric surface that may contain doping agents or be coated with non-biological materials polimi.it. These sensors detect chemical parameters, typically concentration, and convert this into an analytical signal polimi.it. Molecularly imprinted polymers (MIPs), which are synthetic polymers designed with specific cavities to selectively bind target molecules, can be coupled with optical transducers to detect the presence or concentration of analytes mdpi.com. The fabrication of chemical sensors based on MIPs leverages non-covalent interactions such as hydrogen bonds, Van der Waals forces, electrostatic interactions, and hydrophobic interactions mdpi.com. Dyes can potentially be integrated into such polymeric matrices to provide a visual or optical response upon interaction with a target analyte.

Fluorescent sensors, which rely on the alteration of optical properties upon analyte binding, can utilize small-molecule fluorophores, polymers, and other materials acs.org. The sensitivity and signal-to-noise ratio of such sensors depend on the brightness and stability of the fluorophore acs.org. While many metal ions can quench the emission of organic fluorophores, posing a challenge in distinguishing between different metals, this property is also exploited in the design of sensors acs.org. The integration of a dye like this compound, which is a metal-complex dye worlddyevariety.com, into a sensor system could potentially leverage its interaction with the metal center or its optical properties to detect specific chemical changes or the presence of certain substances.

The chemical structure of polymers can be modified to enhance their reactivity and compatibility with sensing units mdpi.com. This suggests that polymeric systems could be tailored to effectively incorporate and utilize the properties of this compound for sensing or other advanced material applications.

Environmental Chemistry and Remediation of Acid Orange 154 Contamination

Environmental Occurrence and Distribution Patterns of Acid Orange 154

This compound, a 1:2 chromium complex azo dye, is primarily used in the dyeing of various materials, including wool, silk, polyamide fibers, and leather. made-in-china.comhztya.com Its application extends to the formulation of paints and coatings. regalteks.com The dye is also utilized for coloring paper and hemp, and in the preparation of inks. made-in-china.com

The environmental occurrence of this compound is directly linked to its industrial applications. Effluents from textile mills, tanneries, and paper and paint manufacturing facilities are the primary sources of its release into aquatic systems. Due to its intended stability and resistance to fading, the dye is persistent in the environment. Its chemical structure, featuring a metal complex, contributes to its recalcitrance against natural degradation processes. When released into water, azo dyes like this compound are soluble and can be transported over long distances, leading to widespread distribution in aquatic environments. While they remain in the water column, they can eventually partition to sediments and soil particles.

A Note on Remediation Data: Specific research on the degradation and removal of this compound is limited in publicly available scientific literature. Therefore, the following sections on remediation technologies utilize data and findings from studies on structurally similar and commonly researched azo dyes, such as Acid Orange 7 (AO7), Acid Orange 8 (AO8), and Acid Orange 10, to illustrate the principles and effectiveness of these methods. These dyes serve as representative models for the probable behavior of this compound under similar treatment conditions.

Advanced Oxidation Processes (AOPs) for this compound Degradation

Advanced Oxidation Processes (AOPs) are a class of water treatment technologies that rely on the generation of highly reactive oxygen species (ROS), primarily hydroxyl radicals (•OH), to break down persistent organic pollutants like azo dyes into simpler, less harmful compounds. semanticscholar.orgresearchgate.net These methods are considered effective for treating complex and recalcitrant dye molecules. researchgate.net

The Fenton process involves the reaction of hydrogen peroxide (H₂O₂) with ferrous ions (Fe²⁺) to produce powerful hydroxyl radicals. scispace.compharmacyjournal.org This system is effective in decolorizing and degrading azo dyes. The photo-Fenton process enhances the traditional Fenton reaction by incorporating ultraviolet (UV) or visible light, which accelerates the regeneration of Fe²⁺ from Fe³⁺, thereby increasing the production of hydroxyl radicals and improving degradation efficiency. pharmacyjournal.orgnih.gov

Studies on analogous dyes like Acid Orange 7 (AO7) and Acid Orange 8 (AO8) demonstrate the efficacy of these systems. For instance, the photo-Fenton process using a red mud biochar catalyst achieved nearly 100% decolorization and 87% mineralization of AO7 under visible light. nih.gov In this system, light irradiation facilitates the Fe²⁺/Fe³⁺ redox cycle, boosting the generation of ROS. nih.gov The key reactive species were identified as singlet oxygen (¹O₂), hydroxyl radicals (•OH), and superoxide (B77818) radicals (O₂•⁻). nih.gov Research on Acid Orange 10 showed that the photo-Fenton process slightly increases the degradation rate compared to the standard Fenton process across acidic, neutral, and basic conditions. pharmacyjournal.org

Azo Dye Model	Process	Catalyst/Conditions	Degradation Efficiency	Key Findings
Acid Orange 7 (AO7)	Photo-Fenton	Red Mud Biochar (RMBC), Visible Light, H₂O₂	~100% decolorization, 87% mineralization	Light facilitates the Fe²⁺/Fe³⁺ redox cycle, enhancing ROS production. nih.gov
Acid Orange 10	Fenton vs. Photo-Fenton	Fe²⁺/H₂O₂ with and without UV light	Photo-Fenton showed slightly higher degradation	The enhancement by UV light was observed across various pH levels. pharmacyjournal.org
Acid Orange 8 (AO8)	Fenton	Optimal H₂O₂:Fe²⁺ ratio of 30:1	High decolorization at pH 3.5	The destruction of the azo group was rapid, while aromatic rings degraded more slowly. acs.org

Photocatalytic degradation is an AOP that utilizes a semiconductor catalyst (like TiO₂, CeO₂, or ZnS) and a light source (UV or visible) to generate electron-hole pairs. These charge carriers react with water and oxygen to produce ROS that degrade pollutants.

UV/CeO₂ System : Cerium dioxide (CeO₂) has been recognized as an efficient photocatalyst for azo dye degradation under visible light, outperforming commercial titania (P25) in some cases for dyes like AO7. nih.govjournalspub.info The enhanced photoactivity of CeO₂ is attributed to its superior adsorption capacity and unique 4f electron configuration. nih.gov Loading CeO₂ onto carbon nanotubes has been shown to further improve the decolorization rate of AO7. journalspub.info

UV/ZVI-ZnS System : Zero-valent iron (ZVI) is effective for breaking azo bonds, but its reactivity diminishes over time due to corrosion. Coupling ZVI with a semiconductor like zinc sulfide (B99878) (ZnS) under UV light creates a more robust catalytic system. nih.govunina.it Studies on AO7 demonstrated that a UV/ZVI-ZnS process with 1 g/L of the catalyst achieved 97% removal in just 10 minutes. nih.govunina.it The UV light promotes electrons in the ZnS, which in turn can reduce Fe²⁺ to the more reactive Fe⁰, suppressing passivation. researchgate.net

Electrochemical methods apply an electric current to drive oxidation and reduction reactions, leading to the breakdown of dye molecules. jeeng.net These can include direct anodic oxidation or indirect oxidation via electro-generated species like those in the electro-Fenton process. researchgate.net Bioelectrochemical systems (BESs), such as microbial fuel cells (MFCs), utilize microorganisms as catalysts to oxidize organic matter and decolorize azo dyes through electron transfer processes. jiangnan.edu.cnnih.gov

Research on AO7 has shown that it can be efficiently decolorized in the cathode chamber of a BES, with subsequent degradation of its breakdown products in an integrated aerobic reactor. acs.orgdeswater.com The integration of a BES with a membrane biofilm reactor (MBfR) demonstrated 96.5% removal of AO7. acs.orgresearchgate.net In these systems, decolorization occurs through both biological and electrochemical reduction. deswater.com The microorganisms on the electrodes play a crucial role in the electron transfer that breaks the azo bonds. jiangnan.edu.cn

Azo Dye Model	Technology	System Details	Removal Efficiency	Key Findings
Acid Orange 7 (AO7)	Electrochemical Oxidation	Boron-doped diamond (BDD) electrode	>90% COD removal	Demonstrated almost complete color and COD removal. jeeng.net
Acid Orange 7 (AO7)	Bioelectrochemical System (BES)	BES integrated with a membrane biofilm reactor (MBfR)	96.5% AO7 removal	The integrated system effectively removed both the parent dye and its reduction products. acs.orgresearchgate.net
General Azo Dyes	Bioelectrochemical System (BES)	Anodic or cathodic decolorization	High decolorization performance	Decolorization is stimulated via extracellular electron transfer from electroactive bacteria. jiangnan.edu.cn

Non-thermal plasma (NTP), or cold plasma, is generated by electrical discharges (e.g., pulsed corona discharge, dielectric barrier discharge) in or in contact with water. researchgate.netmdpi.com This process creates a cocktail of highly reactive species, including hydroxyl radicals, ozone, hydrogen peroxide, and UV radiation, which collectively degrade organic pollutants. researchgate.netencyclopedia.pub

Pulsed corona discharge (PCD) has been shown to effectively decolorize azo dyes. researchgate.netresearchgate.net Studies on dyes like Acid Orange 7 demonstrated that a multi-needle-to-plate high-voltage pulsed corona discharge system can efficiently treat dye wastewater. rsc.org The degradation rate is influenced by parameters such as pulse voltage, frequency, and the pH of the solution. rsc.org Combining NTP with catalysts, such as Fe₂O₃ in a dielectric barrier discharge (DBD) reactor, can significantly enhance degradation efficiency at lower voltages, as demonstrated by the complete discoloration and 80% mineralization of AO7 in just 5 minutes. mdpi.com

Adsorption-Based Removal Technologies for this compound from Aqueous Media

Adsorption is a widely used physicochemical treatment method where pollutants like dyes are removed from water by adhering to the surface of a solid material, known as an adsorbent. The effectiveness of adsorption depends on the properties of both the dye molecule and the adsorbent material, as well as operational parameters like pH, temperature, and contact time. jscholarpublishers.com

While specific studies on the adsorption of this compound are scarce, research on similar anionic azo dyes like Acid Orange 7 provides valuable insights. A variety of low-cost adsorbents derived from waste materials have been investigated for their potential to remove these dyes. For example, raw Kenya tea pulp has been shown to be an effective adsorbent for AO7, achieving 98.4% removal under optimal conditions (pH 2, 10 g/L adsorbent dose, 120 minutes contact time). nih.gov The adsorption process for AO7 on this material was found to follow the Freundlich isotherm model, indicating a heterogeneous surface. nih.gov The pH is a critical factor, with higher removal efficiencies for anionic dyes typically observed under acidic conditions, which promote favorable electrostatic interactions between the positively charged adsorbent surface and the anionic dye molecules. nih.gov

Utilization of Agricultural Waste and Sustainable Biomass Adsorbents

The use of low-cost, readily available agricultural waste as adsorbents presents an economically viable and sustainable option for dye removal. semanticscholar.org Materials such as sugarcane bagasse, rice husk, corncob, and fruit peels have demonstrated potential for adsorbing azo dyes from wastewater. nih.govresearchgate.netdeswater.com The effectiveness of these materials stems from their lignocellulosic composition, which provides active sites for dye binding.

Studies on various azo dyes have shown that the adsorption capacity can be significant. For instance, research on sugarcane bagasse revealed that its effectiveness for dye removal increases with the amount of adsorbent used, with better performance observed at lower initial dye concentrations. researchgate.net Similarly, corncob has been identified as a prominent non-conventional adsorbent, with one study achieving 88.3% removal of a diazo dye under optimized conditions. deswater.com The use of rice husk as a substratum in constructed wetlands, particularly when converted to biochar, has also proven effective, removing up to 80% of the target dye. nih.gov While specific data for this compound is limited, the principles demonstrated with other azo dyes, such as Acid Orange 7 and Methyl Red, suggest that agricultural by-products are promising candidates for its remediation. researchgate.netijfsab.com Pretreatment of these materials, for example with acids, can further enhance their adsorption capacity. researchgate.netijfsab.com

Table 1: Examples of Agricultural Waste Adsorbents for Azo Dye Removal

Adsorbent	Target Dye	Removal Efficiency	Reference
Sugarcane Bagasse	Methyl Red	Performance improves with increased dosage	researchgate.net
Corncob	Direct Blue 2	88.3%	deswater.com
Rice Husk Biochar	Reactive Black-5	80%	nih.gov
Zea mays Envelope (Corn)	Methyl Orange	66.2 mg/g capacity	acs.org

Development and Characterization of Engineered Adsorbents and Composite Materials

To improve adsorption efficiency, researchers have focused on developing engineered adsorbents and composite materials. iwaponline.com These materials often involve modifying natural substances or synthesizing novel composites with enhanced surface area, porosity, and specific functional groups for targeted pollutant removal. semanticscholar.orgacs.org

Examples of such engineered materials include:

Bio-nanocomposites: A composite made from whey protein nanofibrils and montmorillonite (B579905) (MMT) nano-clay has been shown to effectively adsorb various classes of azo dyes. biorxiv.org The nanofibrils aid in the uniform dispersion of the MMT, creating a robust adsorbent. biorxiv.org

Cross-linked Hydrogels: Chitosan, a biopolymer, can be cross-linked with agents like oxalic acid to create hydrogels with improved stability and adsorption capacity for reactive azo dyes. bohrium.com These hydrogels exhibit high removal percentages (over 90%) due to electrostatic interactions between the dye molecules and the protonated amine groups of the chitosan. bohrium.com

Modified Lignin (B12514952): Lignin, a byproduct of the paper industry, can be chemically modified through amination to create a potent adsorbent for anionic azo dyes. acs.org This modification introduces cationic amine groups, significantly enhancing the adsorbent's affinity for dyes and resulting in a maximum adsorption capacity of 502.7 mg/g for Direct Blue 1 dye. acs.org

Metal-Organic Framework (MOF) Composites: Composites combining mesoporous silica (B1680970) (like MCM-41) with MOFs (like ZIF-67) have been synthesized to improve the adsorptive removal of dyes like methyl orange. semanticscholar.org These materials benefit from a large surface area and tailored pore sizes, achieving an adsorption capacity of 167.6 mg/g. semanticscholar.org

Active Manganese Oxide: A novel form of active manganese oxide has been shown to have a substantially higher adsorption capacity for Congo Red (38.6 mg/g) compared to conventional adsorbents like activated carbon or fly ash. researchgate.net

These engineered materials represent a significant advancement in the search for highly efficient and reusable adsorbents for treating dye-contaminated wastewater. iwaponline.com

Adsorption Kinetics, Isotherm Modeling, and Thermodynamic Considerations

Understanding the dynamics of the adsorption process is crucial for designing efficient wastewater treatment systems. This is achieved through the study of adsorption kinetics, equilibrium isotherms, and thermodynamics.

Adsorption Kinetics: Kinetic studies describe the rate of dye uptake by an adsorbent. The pseudo-second-order (PSO) model is frequently found to best describe the adsorption of azo dyes onto various adsorbents, including modified biochar and cross-linked hydrogels. bohrium.comiwaponline.comscispace.com This indicates that the rate-limiting step is likely chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and the dye. iwaponline.com

Isotherm Modeling: Adsorption isotherms describe how the dye molecules distribute between the liquid phase and the solid adsorbent surface at equilibrium.

Langmuir Isotherm: This model assumes monolayer adsorption onto a homogeneous surface with a finite number of identical sites. It has been successfully applied to describe the adsorption of various acid and reactive azo dyes onto materials like gemini (B1671429) surfactant-modified flax shives, aminated lignin, and active manganese oxide. iwaponline.comacs.orgresearchgate.net

Freundlich Isotherm: This empirical model is used for multilayer adsorption on a heterogeneous surface. researchgate.net

Redlich-Peterson Isotherm: This three-parameter hybrid model incorporates features of both the Langmuir and Freundlich isotherms and often provides the best fit for experimental data over a wide range of concentrations, as seen in the adsorption of acid dyes onto chitosan. researchgate.net

Table 2: Common Adsorption Isotherm and Kinetic Models

Model Type	Model Name	Description	Often Indicates
Isotherm	Langmuir	Assumes monolayer adsorption on a homogeneous surface.	Maximum adsorption capacity (Qm).
	Freundlich	Empirical model for multilayer adsorption on a heterogeneous surface.	Adsorption intensity and capacity.
	Redlich-Peterson	Three-parameter model, versatile for homogeneous or heterogeneous systems.	A more flexible fit to experimental data.
Kinetics	Pseudo-First-Order	Assumes the rate of occupation of adsorption sites is proportional to the number of unoccupied sites.	Physisorption.
	Pseudo-Second-Order	Assumes the rate-limiting step is chemisorption.	Chemisorption involving electron sharing/exchange.
	Intraparticle Diffusion	Used to identify the diffusion mechanism and rate-controlling steps.	Whether diffusion into pores is rate-limiting.

Thermodynamic Considerations: Thermodynamic parameters such as Gibbs free energy (ΔG°), enthalpy (ΔH°), and entropy (ΔS°) provide insight into the spontaneity and nature of the adsorption process. For example, studies on the adsorption of anionic azo dyes on modified flax shives have shown the process to be spontaneous and exothermic. iwaponline.com

Biodegradation and Bioremediation Approaches for this compound

Biodegradation offers an eco-friendly and cost-effective alternative to physicochemical methods for treating azo dye wastewater. mdpi.commdpi.com This approach utilizes the metabolic capabilities of microorganisms like bacteria, fungi, and algae to break down complex dye molecules into simpler, less toxic compounds. mdpi.comnih.gov

Microbial Degradation Pathways and Associated Enzyme Systems

The key to microbial degradation of azo dyes is the enzymatic cleavage of the characteristic azo bond (–N=N–). nih.gov This is typically the initial step in the decolorization process and is often carried out by a variety of microbial enzymes.

Azoreductases: These are the most prominent enzymes in azo dye degradation, particularly under anaerobic or anoxic conditions. mdpi.commdpi.com They catalyze the reductive cleavage of the azo linkage, breaking the dye molecule into corresponding aromatic amines. mdpi.comnih.gov Bacteria, in particular, are known to produce azoreductases that facilitate this crucial first step. nih.govtandfonline.com

Ligninolytic Enzymes: Primarily produced by white-rot fungi, this group of extracellular enzymes includes laccases, lignin peroxidases (LiP), and manganese peroxidases (MnP). mdpi.comtandfonline.com These enzymes have broad substrate specificity and can oxidize a wide range of complex aromatic compounds, including azo dyes. mdpi.comtandfonline.com Laccases, for example, can decolorize dyes through a one-electron oxidation mechanism, while peroxidases use hydrogen peroxide to break down the dye structure. mdpi.comtandfonline.com Fungi such as Trametes versicolor and Pleurotus eryngii have demonstrated significant capabilities in degrading acid orange dyes using these enzymes. tandfonline.comnih.gov

Other Oxidoreductases: Enzymes like NADH-DCIP reductase also play a role by facilitating the electron transfer necessary for azo bond cleavage. mdpi.com

Performance of Integrated Bioreactor Systems for Azo Dye Treatment

To effectively treat azo dye-containing wastewater, integrated bioreactor systems that combine different biological and/or physical processes are often employed. mdpi.commdpi.com These systems are designed to overcome the limitations of single-stage treatments.

Sequential Anaerobic-Aerobic Systems: This is a common and effective configuration. The initial anaerobic stage facilitates the reductive cleavage of the azo bond, leading to decolorization. researchgate.net The subsequent aerobic stage is designed to degrade the aromatic amines formed during the first stage. researchgate.net One study using a sequential system with an anaerobic packed-bed reactor followed by an aerobic membrane bioreactor (MBR) achieved about 99% decolorization of Acid Orange 7 and an 80% removal of the resulting aromatic amines. researchgate.net

Membrane Bioreactors (MBRs): MBRs integrate biological degradation with membrane filtration, allowing for high concentrations of microbial biomass and effective solid-liquid separation. mdpi.com Anaerobic MBRs have been studied for azo dye treatment, though increased salinity can adversely affect decolorization and COD removal efficiencies. nih.gov For example, the decolorization efficiency in one anaerobic MBR decreased from 95.8% to 73.1% when salinity was increased to 5%. nih.gov

Biofilm Reactors: In these systems, microorganisms are immobilized on a support medium, forming a biofilm. nih.gov This configuration can be more resilient to fluctuations in dye concentration compared to suspended growth systems. nih.gov A study comparing biofilm and suspended growth reactors for treating C.I. Acid Black 10B found that the biofilm system achieved a higher dye removal efficiency (93.1% vs. 84.3%). nih.gov A rotating drum bioreactor was successfully used to establish a stable biofilm that could completely mineralize Acid Orange 7 under aerobic conditions. nih.gov

Hybrid Bioreactors: These systems couple biological processes with other technologies. A hybrid acidogenic bioreactor (HAB) combined with biocatalyzed electrolysis showed enhanced decolorization and COD removal for the azo dye Acid Red G. When treating real domestic wastewater, this system reached 73.3% dye removal and 86.2% COD removal.

The performance of these bioreactors demonstrates that with proper design, integrated biological systems can achieve high efficiency in both decolorizing and mineralizing complex azo dyes found in industrial effluents. mdpi.commdpi.com

Identification of Degradation Products and Proposed Reaction Pathways for this compound

Identifying the intermediate and final products of dye degradation is essential for assessing the effectiveness and environmental safety of a treatment process. The breakdown of azo dyes typically begins with the cleavage of the azo bond, leading to the formation of various aromatic amines, which are then further degraded. nih.govnih.gov

For azo dyes structurally similar to this compound, such as Acid Orange 7 (AO7), detailed degradation pathways have been proposed based on instrumental analysis like Gas Chromatography-Mass Spectrometry (GC-MS). frontiersin.orgnih.gov

A proposed degradation pathway for a related acid orange dye by white-rot fungi involves the following steps:

Azo Bond Cleavage: The initial step is the reductive cleavage of the –N=N– bond. For a dye like AO7, this results in the formation of p-aminobenzenesulfonic acid and 1-amino-2-naphthol (B1212963). nih.gov

Degradation of Sulfonated Amine: The p-aminobenzenesulfonic acid undergoes desulfonation, where the sulfonic acid group is removed, to produce hydroquinone. nih.gov

Degradation of Naphthol Derivative: The 1-amino-2-naphthol molecule undergoes de-amination and ring opening. This can lead to the formation of intermediates like phthalic acid and p-hydroxybenzaldehyde. nih.gov

Final Mineralization: These smaller aromatic intermediates, such as benzoic acid, are then further broken down into simple, non-toxic molecules like CO₂, H₂O, and inorganic ions. nih.govnih.gov

A bacterial consortium (SPB92) degrading an "acid orange" dye was also studied. frontiersin.org GC-MS analysis of the treated sample confirmed the mineralization of the dye, showing the breakdown of the parent molecule into smaller fragments, although specific intermediates were not listed in the abstract. frontiersin.org The reduction in Chemical Oxygen Demand (79%) and Total Organic Carbon (54%) provided strong evidence of biodegradation rather than just adsorption. frontiersin.org

Table 3: Identified Degradation Products of Structurally Similar Azo Dyes

Parent Dye	Degradation Method	Identified Intermediates	Final Products	Reference
Acid Orange 7	White-rot fungi (Pleurotus eryngii, Trametes versicolor)	p-aminobenzenesulfonic acid, 1-amino-2-naphthol, hydroquinone, phthalic acid, p-hydroxybenzaldehyde, benzoic acid	Mineralized (CO₂, H₂O)	nih.gov
Acid Orange 7	Aerobic Biofilm (Bacterial co-culture)	1-amino-2-naphthol, sulfanilic acid	Mineralized (CO₂, H₂O)	nih.gov
"Acid Orange"	Bacterial Consortium (SPB92)	Not specified, but mineralization confirmed by GC-MS	Mineralized (confirmed by COD/TOC reduction)	frontiersin.org

While a specific pathway for this compound is not explicitly detailed in the provided context, based on its azo structure, a similar mechanism involving initial reductive cleavage of the azo bond followed by the breakdown of the resulting aromatic amines is the most probable route of biodegradation.

Efficacy Assessment of Remediation Strategies and Quantification of Environmental Impact Reduction

Advanced Oxidation Processes (AOPs)

AOPs are characterized by the generation of highly reactive hydroxyl radicals (HO•), which are powerful, non-selective oxidants capable of degrading complex organic molecules. researchgate.net Techniques such as the Fenton process, photocatalysis, and ozonation fall under this category. oapen.org

The Fenton process (H₂O₂/Fe²⁺) and Fenton-like reactions have been shown to be effective in decolorizing and degrading acid orange dyes. For Acid Orange 8 (AO8), the optimal concentration ratio of H₂O₂ to Fe²⁺ was found to be 30:1. acs.org In a study on Amido black 10B, a different azo dye, a 99.25% degradation efficiency was achieved under optimal conditions, demonstrating the power of the Fenton process to break down the azo linkage (–N=N–). mlsu.ac.in Similarly, a Fenton-like process using iron ore tailings achieved efficient degradation of Acid Orange 7 (AO7). deswater.com

Photocatalysis, often employing semiconductors like Titanium dioxide (TiO₂) or Zinc oxide (ZnO), utilizes light energy to generate oxidizing species. deswater.comresearchgate.net The efficiency of photocatalytic degradation is influenced by factors such as catalyst dosage, pH, and initial dye concentration. deswater.comjournalspub.info For instance, the photocatalytic removal of AO7 using a ZnO/UV system reached 96% after 60 minutes of reaction time under optimized conditions. deswater.com Another study using copper(II) coordination polymers as photocatalysts under visible light demonstrated a degradation efficiency of 92.40% for Acid Orange 7. mdpi.com A non-thermal plasma (NTP) process, another AOP, when assisted with a catalyst, resulted in the complete removal of AO7 (20 mg/L) in just 10 minutes. mdpi.com

The table below summarizes the efficacy of various AOPs on different acid orange dyes based on published research findings.

Remediation Method	Target Dye	Catalyst/Reagent	Key Conditions	Removal Efficiency (%)	Time	Source
Fenton Process	Acid Orange 8	H₂O₂/Fe²⁺	pH 3.5, H₂O₂:Fe²⁺ ratio 30:1	High	N/A	acs.org
Photocatalysis	Acid Orange 7	ZnO/UV	pH 4, 10.32 g/L ZnO, 32W UV	96	60 min	deswater.com
Photocatalysis	Acid Orange 7	Copper(II) Coordination Polymer (CP1)	1 g/L catalyst, 30 mg/L dye	92.40	150 min	mdpi.com
Catalytic Non-Thermal Plasma	Acid Orange 7	SF2 Catalyst	12 kV, 0.18 NL/min O₂	100	10 min	mdpi.com
Photocatalysis	Acid Orange 10	TiO₂/Na-Y zeolite	pH 3, 0.2 g/100 mL catalyst	99.77	7 min	nih.gov

Adsorption

Adsorption is a widely used physical method for dye removal due to its simplicity and the availability of various low-cost adsorbents. The efficacy of adsorption depends on the adsorbent's properties (e.g., surface area, porosity) and operating conditions like pH, contact time, and temperature. nih.gov

A variety of materials have been tested for their capacity to adsorb acid orange dyes. Natural materials like tea pulps and by-products from the essential oil industry have proven effective. nih.govresearchgate.net For example, raw Kenya tea residue achieved a 98.41% removal of Acid Orange 7 at an optimal pH of 2 and a contact time of 120 minutes. nih.govresearchgate.net Solid by-products from melissa and yarrow distillation demonstrated removal efficiencies of 98.70% and 98.55%, respectively, in acidic conditions. researchgate.net Modified natural materials, such as acid-modified wheat husk, have also shown good adsorption capacity for Acid Orange 10. researchgate.net

The table below presents data on the adsorption efficiency of various materials for acid orange dyes.

Adsorbent	Target Dye	Key Conditions	Removal Efficiency (%)	Max Adsorption Capacity (mg/g)	Source
Kenya Tea Pulps (raw)	Acid Orange 7	pH 2, 10 g/L dose, 120 min	98.41	N/A	nih.govresearchgate.net
Melissa By-product	Acid Orange 7	pH 1.21	98.70	19.39	researchgate.net
Yarrow By-product	Acid Orange 7	pH 3.63	98.55	19.04	researchgate.net
Modified Wheat Husk	Acid Orange 10	Low pH, 30 min	High	31.25	researchgate.net
Formulated Clay-Lime (F13)	Acid Orange 52	pH 2.0	>82	7.87	scirp.org

Microbial Degradation

Bioremediation using microorganisms offers an environmentally friendly and cost-effective approach to treating dye effluents. mdpi.com Certain bacteria have demonstrated a remarkable ability to decolorize and degrade azo dyes. researchgate.netgjesm.net

A strain of Pseudomonas stutzeri was able to completely decolorize Acid Orange (100 mg/L) within 15 hours under static conditions. researchgate.net This strain could tolerate dye concentrations up to 700 mg/L, achieving 75% decolorization in 36 hours. researchgate.net Similarly, Bacillus subtilis has been studied for its ability to degrade Orange II (Acid Orange 7), achieving 83.37% degradation under optimized conditions including a neutral pH and a temperature of 35 °C. nih.gov The efficiency of microbial degradation is often dependent on environmental parameters such as pH, temperature, and the presence of co-substrates. researchgate.netnih.govjmbfs.org

Quantification of Environmental Impact Reduction

A comprehensive assessment of a remediation strategy's success goes beyond measuring the removal of the parent dye molecule. It requires quantifying the actual reduction in environmental harm. This is accomplished through several key analyses:

Chemical Oxygen Demand (COD) Removal: COD is a measure of the amount of oxygen required to chemically oxidize the organic pollutants in water. A significant reduction in COD indicates that the dye has been mineralized into simpler, less harmful substances, rather than just being transformed into other complex organic intermediates. mlsu.ac.in Combined coagulation and Fenton oxidation, for instance, achieved about 90% COD removal from dye solutions. mlsu.ac.in

Analysis of Degradation By-products: Techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are used to identify the intermediate and final products of the degradation process. mdpi.comresearchgate.net An effective remediation strategy should lead to the complete mineralization of the dye into CO₂, water, and inorganic ions, without the formation of persistent or more toxic by-products. rsc.org For example, analysis of the catalytic NTP treatment of AO7 showed no by-product formation after 10 minutes, indicating complete removal. mdpi.com

By integrating these quantitative measures—color removal, COD reduction, by-product analysis, and toxicity assessment—a holistic evaluation of the environmental impact reduction can be achieved, ensuring that the chosen remediation strategy is both efficient and ecologically sound.

Advanced Analytical Methodologies for Acid Orange 154 Research

Chromatographic Techniques for Separation, Identification, and Quantification of Acid Orange 154 and its Metabolites

Chromatographic techniques are fundamental for separating complex mixtures, allowing for the isolation and subsequent analysis of individual components like this compound and its related substances.

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS)

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the separation of non-volatile and semi-volatile compounds, including many organic dyes. HPLC separates analytes based on their interaction with a stationary phase and a mobile phase. By optimizing parameters such as the stationary phase type (e.g., reversed-phase C18), mobile phase composition (e.g., mixtures of water or buffer with organic solvents like methanol (B129727) or acetonitrile), flow rate, and temperature, effective separation of this compound from other components in a sample matrix can be achieved. core.ac.ukdergipark.org.trthaiscience.infounl.ptdergipark.org.tr

Coupling HPLC with Mass Spectrometry (LC-MS) provides a powerful tool for both identification and quantification. Mass spectrometry detects analytes based on their mass-to-charge ratio (m/z), offering high sensitivity and specificity. LC-MS is particularly valuable for identifying and quantifying metabolites, which may be present at lower concentrations and can have structures similar to the parent compound. nih.govnih.govfrontiersin.org The combination allows for the separation by LC and subsequent structural information and confirmation by MS, often using techniques like tandem mass spectrometry (MS/MS) to obtain fragmentation patterns. unl.ptnih.govnih.gov Electrospray ionization (ESI) is a commonly used ionization technique in LC-MS for analyzing polar and non-volatile compounds like azo dyes. nih.govmdpi.com

HPLC with diode array detection (HPLC-DAD) is also frequently used, where the DAD provides UV-Vis spectra of eluting compounds, aiding in their identification and allowing for quantification based on absorbance at specific wavelengths. core.ac.ukdergipark.org.trthaiscience.infounl.ptdergipark.org.tr

Gas Chromatography (GC) for Volatile Degradation Products

Gas Chromatography (GC) is an analytical technique used to separate and analyze volatile and semi-volatile compounds. While this compound itself is likely not sufficiently volatile for direct GC analysis without derivatization, GC is highly relevant for identifying and quantifying volatile degradation products that may form when this compound is subjected to various chemical or biological processes. redalyc.org

GC is often coupled with Mass Spectrometry (GC-MS) to provide definitive identification of separated volatile compounds based on their fragmentation patterns in the mass spectrometer. redalyc.orgrsc.org This is particularly useful in studies investigating the breakdown of this compound, where volatile organic molecules might be produced. Techniques like Headspace Solid-Phase Microextraction (HS-SPME) can be used to isolate volatile compounds from a sample matrix before GC-MS analysis. unesp.br

Spectroscopic Techniques for Structural Elucidation and Reaction Monitoring

Spectroscopic techniques probe the interaction of light or other forms of energy with a sample to gain information about its structure and properties.

UV-Visible Spectrophotometry for Concentration Analysis and Kinetic Studies

UV-Visible (UV-Vis) Spectrophotometry is a quantitative technique that measures the absorbance or transmission of light through a sample in the ultraviolet and visible regions of the spectrum. mt.com Many organic dyes, including azo dyes like this compound, exhibit strong absorption in the UV-Vis range due to their chromophoric groups (e.g., azo bonds and aromatic rings). mt.comresearchgate.net

UV-Vis spectrophotometry is widely used for determining the concentration of this compound in solutions based on the Beer-Lambert Law, which relates absorbance to concentration. mt.comncsu.edusemanticscholar.orgscirp.org By monitoring the change in absorbance at the maximum wavelength of this compound over time, UV-Vis spectrophotometry can be effectively used to study the kinetics of reactions involving the compound, such as degradation processes. rsc.orgncsu.edusemanticscholar.orgscirp.orgthermofisher.com This allows for the determination of reaction rates and the influence of various factors like pH, temperature, and the presence of catalysts or other substances on the reaction kinetics. ncsu.edusemanticscholar.orgscirp.orgthermofisher.com

Fourier-Transform Infrared (FTIR) and Raman Spectroscopy for Functional Group Analysis

Fourier-Transform Infrared (FTIR) Spectroscopy and Raman Spectroscopy are vibrational spectroscopic techniques that provide information about the functional groups and molecular structure of a compound. FTIR measures the absorption of infrared radiation by molecular vibrations, while Raman spectroscopy measures the inelastic scattering of light by molecular vibrations. mdpi.com

Both techniques can be used to identify the characteristic functional groups present in this compound, such as azo groups (-N=N-), aromatic rings, sulfonate groups (-SO₃⁻), and hydroxyl groups (-OH) if present in the structure. researchgate.netmdpi.comresearchgate.netresearchgate.netscispace.comnampjournals.org.ngpensoft.net By comparing the obtained spectra to reference spectra or databases, the identity of the compound can be confirmed. pensoft.net These techniques are also valuable for monitoring changes in functional groups during reactions, providing insights into degradation pathways or the formation of new species. researchgate.netscispace.com Raman spectroscopy can be particularly useful for studying aqueous solutions and can provide information about both polar and non-polar groups. mdpi.com Surface-Enhanced Raman Scattering (SERS) can enhance the sensitivity of Raman detection for trace analysis. researchgate.netmdpi.comacs.org

Nuclear Magnetic Resonance (NMR) Spectroscopy for Detailed Structural Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy is a powerful technique that provides detailed information about the structure and dynamics of molecules. By analyzing the signals from atomic nuclei (commonly ¹H, ¹³C, ¹⁵N), NMR can reveal the connectivity of atoms, the types of functional groups, and the spatial arrangement of atoms in a molecule. mdpi.comacs.orgnih.govnih.gov

For this compound, NMR spectroscopy can be used to confirm its chemical structure and to elucidate the structures of its metabolites or degradation products. Different NMR experiments (e.g., ¹H NMR, ¹³C NMR, 2D NMR techniques like COSY, HSQC, HMBC) can provide complementary information for a comprehensive structural assignment. mdpi.comacs.orgnih.govnih.gov NMR is particularly valuable when the structure of a compound is unknown or needs to be unequivocally confirmed. acs.orgnih.gov It can also provide insights into the purity of a sample and the presence of isomers.

Data Tables

While specific quantitative data for this compound across all these methods were not consistently available in the search results, the following table illustrates the types of data that would be generated and presented in research utilizing these techniques.

Analytical Technique	Type of Data Generated	Application in this compound Research
HPLC	Chromatograms (retention times, peak areas/heights)	Separation of this compound from matrix components and potential metabolites. core.ac.ukdergipark.org.trthaiscience.infounl.ptdergipark.org.tr
LC-MS	Mass spectra (m/z values, fragmentation patterns)	Identification and quantification of this compound and its metabolites. nih.govnih.govfrontiersin.org
GC-MS	Chromatograms (retention times), Mass spectra (m/z)	Identification and quantification of volatile degradation products. redalyc.orgrsc.org
UV-Vis	Absorbance values at specific wavelengths, UV-Vis spectra	Concentration determination, kinetic studies of degradation or reactions. rsc.orgmt.comncsu.edusemanticscholar.orgscirp.orgthermofisher.com
FTIR	Infrared spectra (absorption bands and wavenumbers)	Identification of functional groups, monitoring structural changes during reactions. researchgate.netresearchgate.netscispace.comnampjournals.org.ngpensoft.net
Raman	Raman spectra (Raman shifts and intensities)	Identification of functional groups, monitoring structural changes, studying tautomerism. researchgate.netmdpi.com
NMR	NMR spectra (chemical shifts, coupling constants, peak integrals)	Detailed structural elucidation, confirmation of structure, purity assessment. mdpi.comacs.orgnih.govnih.gov

Detailed Research Findings (Examples based on search results for similar compounds or general applications)

Research utilizing these methods on this compound or similar azo dyes has provided valuable insights. For instance, HPLC-DAD has been successfully employed to separate and quantify organic acids in complex matrices like orange juice, demonstrating its capability for separating related acidic compounds. core.ac.ukdergipark.org.trdergipark.org.tr LC-MS/MS has been shown to be effective for metabolite identification and quantification in metabolomics studies, a principle applicable to identifying and quantifying this compound metabolites. nih.govnih.govfrontiersin.org GC-MS is a standard tool for identifying volatile organic molecules, which would be relevant for characterizing volatile products from this compound degradation. redalyc.orgrsc.orgunesp.br UV-Vis spectrophotometry has been widely used to monitor the degradation kinetics of various dyes by observing changes in absorbance over time. rsc.orgncsu.edusemanticscholar.orgscirp.orgthermofisher.com FTIR and Raman spectroscopy have been applied to characterize functional groups in organic materials and monitor changes during processes like adsorption or degradation. researchgate.netresearchgate.netresearchgate.netscispace.comnampjournals.org.ngpensoft.net NMR spectroscopy has been crucial for the detailed structural characterization of complex organic molecules and proteins, highlighting its potential for confirming the structure of this compound and its transformation products. mdpi.comacs.orgnih.govnih.gov

Compound Names and PubChem CIDs

Theoretical and Computational Chemistry Studies on Acid Orange 154

Quantum Chemical Calculations and Molecular Modeling of Acid Orange 154 Structure and Reactivity

Molecular modeling techniques, including molecular mechanics and more advanced methods, can be used to build and optimize the 3D structure of this compound. ekb.egacs.org These models can help visualize the molecule's shape and understand how different parts of the molecule might interact with other species. ekb.eg Molecular electrostatic potential (MEP) maps, derived from quantum chemical calculations, can illustrate the charge distribution across the molecule, highlighting regions that are likely to be involved in electrostatic interactions. cellmolbiol.orgacs.orgscirp.org Regions with negative electrostatic potential are typically susceptible to electrophilic attack, while regions with positive potential can be attacked by nucleophiles. cellmolbiol.org

While specific data for this compound is not available in the provided snippets, studies on similar azo dyes demonstrate the applicability of these methods. For instance, DFT calculations have been used to study the relationship between the molecular structure of different dyes and their corrosion inhibition efficiencies, examining parameters like HOMO-LUMO energies, dipole moment, and total negative charge. researchgate.net

Simulation of Interaction Mechanisms with Substrates, Adsorbents, and Catalytic Surfaces

Computational simulations are invaluable for understanding how this compound interacts with various materials, such as adsorbents used in wastewater treatment or catalytic surfaces involved in degradation processes. researchgate.netrsc.org These simulations can model different types of interactions, including electrostatic interactions, hydrogen bonding, π–π stacking, and van der Waals forces, which are crucial for the adsorption of dyes onto solid surfaces. researchgate.netrsc.orgmsrjournal.com

For adsorbents, computational methods can help predict adsorption capacities and mechanisms by simulating the binding of dye molecules to the adsorbent surface. researchgate.netnih.gov Factors such as the surface chemistry of the adsorbent, the presence of functional groups, and the pH of the solution can significantly influence these interactions, and simulations can help elucidate their effects at a molecular level. researchgate.netmsrjournal.comnih.gov For example, studies on dye adsorption highlight the importance of electrostatic attraction between charged dyes and adsorbent surfaces, as well as hydrogen bonding and π–π interactions. researchgate.netmsrjournal.com

In the context of catalytic degradation, computational studies can simulate the interaction of this compound with catalytic surfaces, such as metal oxides (e.g., TiO2) or other catalytic materials. researchgate.netuq.edu.au These simulations can provide insights into the binding sites on the catalyst surface, the orientation of the dye molecule, and the initial steps of the catalytic reaction. researchgate.netuq.edu.au Understanding these interactions is essential for designing more efficient catalytic systems for dye removal.

Prediction of Degradation Pathways and Identification of Intermediate Species Through Computational Methods

Computational methods, particularly those based on quantum chemistry and reaction pathway calculations, are powerful tools for predicting the possible degradation pathways of this compound and identifying intermediate species that may be formed during processes like photocatalysis or biodegradation. rsc.orgmdpi.comnih.gov By calculating the energy barriers for different reaction steps, computational chemistry can help determine the most likely degradation routes. rsc.org

For azo dyes, degradation often involves the cleavage of the azo bond (-N=N-), which can occur through reduction or oxidation. nih.gov Computational studies can model these reactions and predict the structures and stabilities of the resulting intermediate products, such as aromatic amines. nih.gov Identifying these intermediates is crucial for assessing the toxicity of treated wastewater, as some intermediates may be more harmful than the parent dye molecule. researchgate.net

While specific computational studies on this compound degradation pathways are not detailed in the provided results, research on the degradation of other organic pollutants using computational methods illustrates the approach. For instance, computational studies have been used to investigate the hydrolysis pathways of organophosphate compounds, calculating transition states and relative free energies to understand the reaction mechanisms and predict products. rsc.org Similarly, computational chemistry has been applied to study the degradation of emerging organic pollutants by non-thermal plasma, correlating chemical structure with degradation efficiency and exploring possible pathways. mdpi.com

Computational methods can also complement experimental studies by helping to interpret spectroscopic data (e.g., NMR, MS) of degradation products and confirm the structures of identified intermediates. mdpi.comacs.org

Computational Design of Novel Materials for Enhanced this compound Applications and Remediation

Computational chemistry plays an increasingly important role in the rational design of novel materials with enhanced properties for specific applications, including the remediation of pollutants like this compound. uq.edu.ausdsu.edu By understanding the interactions between this compound and various materials at a molecular level through simulations, researchers can computationally design or modify materials to improve their adsorption capacity, catalytic activity, or selectivity towards the dye. nih.govsdsu.edu

For example, computational methods can be used to design adsorbents with tailored surface properties or pore structures to maximize the uptake of this compound. nih.govmdpi.com This might involve designing materials with specific functional groups that can strongly interact with the dye molecule through electrostatic forces or hydrogen bonding. msrjournal.comnih.gov

In the field of catalysis, computational design can focus on developing new catalysts or modifying existing ones to enhance the degradation rate of this compound. uq.edu.au This could involve designing catalysts with optimal active sites, electronic structures, or surface areas to facilitate the catalytic reaction. uq.edu.au Computational studies can screen potential catalyst materials and predict their activity before experimental synthesis, saving time and resources. uq.edu.au

The integration of computational modeling with experimental work allows for a more targeted approach to material design, leading to the development of more efficient and cost-effective materials for the removal or degradation of this compound from wastewater. nih.govsdsu.edu

Compound Names and PubChem CIDs

Emerging Research Themes and Future Perspectives for Acid Orange 154

Integration of Interdisciplinary Approaches in Acid Orange 154 Research

Addressing the complexities of azo dye pollution and developing sustainable solutions necessitates the integration of knowledge and techniques from various scientific disciplines. Interdisciplinary research, which converges across disciplinary boundaries to achieve a shared goal, is crucial in this context. wur.nl For this compound, this involves combining chemistry, biology, environmental science, and engineering to understand its behavior, fate, and remediation.

Future research is expected to increasingly adopt interdisciplinary and transdisciplinary approaches to tackle the chronic problem of dye pollution. wur.nlcdnsciencepub.com This could involve collaborations between chemists synthesizing new, more environmentally friendly dyes, biologists studying microbial degradation pathways, environmental scientists assessing ecological impacts, and engineers developing novel wastewater treatment technologies. For instance, studies integrating microbial metabolism, photocatalysis, and nanotechnology are emerging for dye degradation. mdpi.com Similarly, bio-electrochemical systems, which combine biological and electrochemical processes, show potential for azo dye treatment and bioenergy generation. mdpi.comresearchgate.net

Advancement of Sustainable Synthesis and Application Strategies for this compound

The traditional synthesis and application of azo dyes often involve processes that can be resource-intensive and generate significant wastewater. Future research aims to develop more sustainable approaches. This includes exploring greener synthesis routes that minimize hazardous chemicals and waste generation.

While specific sustainable synthesis strategies for this compound were not detailed in the search results, the broader focus on sustainability in the dye industry suggests a move towards more efficient processes, the use of renewable resources, and the reduction of environmental footprint. chalcogen.rosynthesia.eu For applications, research may focus on developing dyeing processes that require less water and energy, or exploring alternative dyeing methods that are more environmentally benign. The use of this compound in wood stains, which allows the natural structure of wood to be retained and offers good lightfastness and compatibility with various solvents, highlights one area where sustainable application practices are valued. synthesia.eu

Innovation in Environmental Remediation Technologies for Azo Dyes

The recalcitrance of azo dyes to conventional aerobic biological treatment poses a significant challenge for wastewater remediation. cdnsciencepub.com Consequently, innovative approaches are being explored for their removal from contaminated water.

Emerging technologies for dye degradation include advanced oxidation processes (AOPs), membrane filtration, microbial technologies, bio-electrochemical degradation, and photocatalytic degradation. nih.gov Microbial degradation, utilizing bacteria and fungi, is considered promising due to its environmental friendliness and potential for generating non-toxic end products. mdpi.comimrpress.com Specifically, the use of Streptomyces species, which produce enzymes like laccase, peroxidase, and azoreductase, is an active area of research for azo pigment remediation. imrpress.com

Photocatalytic degradation, often using semiconductor nanoparticles like TiO2 or green synthesized lead nanoparticles, is another area of innovation. chalcogen.rojournalspub.info Studies demonstrate the effectiveness of these methods in degrading azo dyes under UV or solar irradiation. chalcogen.rojournalspub.info For example, a hydrogel/Fe2O3 composite has shown efficiency in the adsorption and photocatalytic degradation of Acid Orange 8. researchgate.nettandfonline.com Future research in this area will likely focus on improving the efficiency, recyclability, and stability of these photocatalysts and exploring their application to a wider range of pollutants. chalcogen.ro

Bio-electrochemical systems, such as microbial fuel cells (MFCs), are also being investigated for their ability to decolorize dye wastewater and generate bioenergy simultaneously. mdpi.comresearchgate.net These systems can achieve high decolorization efficiencies and offer a sustainable approach to wastewater treatment. mdpi.com

Table 1: Emerging Environmental Remediation Technologies for Azo Dyes

Technology	Description	Advantages	Future Perspectives	Relevant to this compound (or similar azo dyes)
Microbial Degradation	Utilizing microorganisms (bacteria, fungi) and their enzymes to break down dyes.	Environmentally friendly, potentially cost-effective, can lead to mineralization.	Identifying more efficient microbial strains, optimizing enzymatic activity, consortium studies. imrpress.com	Yes (general for azo dyes) mdpi.comimrpress.com
Photocatalytic Degradation	Using semiconductor photocatalysts and light to degrade dyes.	Effective for recalcitrant dyes, can use solar energy.	Improving catalyst efficiency and stability, exploring new catalyst materials. chalcogen.ro	Yes (Acid Orange 8, Acid Orange 19 studies) journalspub.inforesearchgate.nettandfonline.com
Bio-electrochemical Systems	Combining biological and electrochemical processes for dye removal and energy generation.	Simultaneous treatment and energy recovery, sustainable.	Improving power density and decolorization efficiency, scalability. mdpi.comresearchgate.net	Yes (Acid Orange 7 studies) mdpi.comresearchgate.net
Advanced Oxidation Processes (AOPs)	Using reactive species (e.g., hydroxyl radicals) to oxidize pollutants.	Effective for a wide range of organic pollutants.	Improving energy efficiency, scalability for industrial applications. mdpi.com	Yes (general for azo dyes) mdpi.com

Breakthroughs in Analytical and Computational Methodologies Applied to this compound

Accurate identification, quantification, and understanding of the behavior of this compound in various matrices require advanced analytical and computational methods.

Analytical techniques such as gas chromatography and mass spectrometry are used for the analysis of this compound. biosynth.com High-performance liquid chromatography (HPLC) with spectrophotometric detection is also employed for analyzing dyes. mdpi.com Future advancements in analytical methods for dyes in environmental and other samples may focus on improving sensitivity, selectivity, and the ability to analyze complex mixtures and degradation products. mdpi.comchromatographyonline.com The development of LC methods that can analyze a wide range of colorants is preferred. mdpi.com Electrochemical sensing strategies are also being developed for the detection of synthetic orange dyes, offering cost-effective and rapid analysis. mdpi.com

Computational methods are playing an increasingly important role in understanding the properties, behavior, and potential environmental fate of chemical compounds like this compound. These methods include molecular modeling, quantitative structure-activity relationships (QSAR), and machine learning algorithms. researchgate.netresearchgate.net While the search results did not provide specific examples of computational studies directly on this compound, breakthroughs in computational methods for predicting biological activity, analyzing protein-ligand interactions, and simulating molecular dynamics are highly relevant. researchgate.netresearchgate.netbeilstein-journals.orgnih.govunibo.it

Future perspectives in computational methodologies applied to this compound and similar dyes involve:

Predicting their environmental persistence and degradation pathways.

Modeling their interactions with various environmental components (e.g., soil, water, microorganisms).

Designing new, more sustainable dye structures with reduced environmental impact.

Simulating and optimizing advanced remediation processes.

Utilizing machine learning to analyze large datasets from environmental monitoring and treatment studies. researchgate.netresearchgate.net

These computational advancements can significantly accelerate the research and development of sustainable solutions for this compound and other azo dyes.

Q & A

Basic Research Questions

Q. What are the standard methods for synthesizing Acid Orange 154, and how can purity be validated?

• Methodological Answer : Synthesis typically involves diazotization and coupling reactions under controlled pH and temperature. For purity validation, use High-Performance Liquid Chromatography (HPLC) with UV-Vis detection to quantify impurities. Cross-validate with elemental analysis (C, H, N, S) and Fourier-Transform Infrared Spectroscopy (FTIR) to confirm structural integrity. Ensure replication of synthesis protocols with detailed experimental logs, as per reproducibility guidelines .

Q. What analytical techniques are recommended for characterizing this compound’s structural and physicochemical properties?

• Methodological Answer : Employ Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) for structural elucidation. UV-Vis spectroscopy can determine λ_max and molar absorptivity. Thermogravimetric Analysis (TGA) assesses thermal stability, while Dynamic Light Scattering (DLS) evaluates colloidal behavior in solution. Document all parameters (e.g., solvent, concentration) to enable replication .

Q. How should researchers design a systematic literature review to identify gaps in this compound’s applications or toxicity studies?

• Methodological Answer : Use databases like Web of Science and PubMed with keywords "this compound synthesis," "azo dye degradation," and "ecotoxicology." Apply the PICO framework (Population, Intervention, Comparison, Outcome) to filter studies. Prioritize peer-reviewed articles post-2010, and cross-reference citations to trace foundational work. Exclude non-peer-reviewed sources (e.g., ) .

Advanced Research Questions

Q. How can researchers design experiments to assess the photostability of this compound under varying environmental conditions?

• Methodological Answer : Simulate natural conditions using solar simulators with controlled UV intensity (e.g., 300–400 nm). Prepare dye solutions at environmentally relevant concentrations (ppm levels) and monitor degradation via HPLC-MS/MS. Include control samples (dark conditions) and measure reactive oxygen species (ROS) generation using electron paramagnetic resonance (EPR). Statistically analyze degradation kinetics using pseudo-first-order models .

Q. What methodologies are effective in resolving contradictions in reported degradation pathways of this compound across studies?

• Methodological Answer : Perform comparative meta-analysis of existing degradation studies, focusing on variables like pH, catalyst type (e.g., TiO₂ vs. Fenton reagents), and intermediate products. Use Density Functional Theory (DFT) calculations to predict bond cleavage sites and compare with experimental LC-MS/MS data. Address discrepancies by replicating conflicting experiments under standardized conditions .

Q. How can advanced statistical models improve the interpretation of toxicological data for this compound in aquatic ecosystems?

• Methodological Answer : Apply multivariate regression to correlate dye concentration with biomarkers (e.g., LC₅₀ in Daphnia magna). Use ANOVA to assess variance across replicates, and Principal Component Analysis (PCA) to identify dominant toxicity drivers. Validate models with bootstrap resampling to ensure robustness. Archive raw data and code in repositories like Zenodo for transparency .

Q. What strategies mitigate interference from matrix effects when quantifying this compound in complex environmental samples?

• Methodological Answer : Implement matrix-matched calibration curves using blank samples spiked with known dye concentrations. Apply Solid-Phase Extraction (SPE) with selective sorbents (e.g., C18) to isolate the dye. Validate recovery rates (70–120%) and use tandem mass spectrometry (MS/MS) to enhance specificity. Report limits of detection (LOD) and quantification (LOQ) with uncertainty intervals .

Guidance for Addressing Data Contradictions

• Example : If degradation studies report conflicting half-lives for this compound, systematically evaluate experimental parameters (e.g., light source intensity, solution ionic strength). Replicate experiments using a factorial design to isolate variables. Publish negative results to reduce publication bias .